
Navigating the Safety Profile of Canrenone-D7: A
Technical Guide for Researchers

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: Canrenone-D7 (major)

Cat. No.: B1165250

Get Quote

Prepared for: Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety, handling, and toxicological profile

of Canrenone-D7. As a deuterated analog of Canrenone, its chemical and biological properties

are considered fundamentally identical to the parent compound for the purposes of

occupational safety. Canrenone is the primary active metabolite of the potassium-sparing

diuretic, Spironolactone.[1][2] This document synthesizes critical safety data to ensure its

responsible use in a research and development setting.

Compound Identification and Mechanism of Action
Canrenone-D7 is a steroidal lactone and an aldosterone antagonist.[2] Its mechanism of action

involves competitively binding to the mineralocorticoid receptor, primarily in the kidneys, which

leads to increased sodium and water excretion while inhibiting potassium excretion.[2] This

biological activity underscores the need for careful handling, as accidental exposure could have

pharmacological effects. Canrenone is classified as a diuretic and an antihypertensive agent.[3]
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Identifier Information

Product Name Canrenone-D7 (major)

Synonyms
17-Hydroxy-3-oxopregna-4,6-diene-21-

carboxylic acid, γ-lactone-D7 (major)[4][5]

CAS Number 976-71-6 (Unlabelled)[4][5][6][7][8]

Chemical Formula C₂₂H₂₁D₇O₃[5]

Molecular Weight 347.5 g/mol [5]

Appearance
Pale yellow or white to light-brown crystalline

solid[3][5]

GHS Hazard Profile and Risk Analysis
Canrenone is classified as a hazardous substance under the Globally Harmonized System

(GHS).[3] Understanding these classifications is foundational to establishing a valid and

trustworthy safety protocol. The hazards primarily relate to chronic exposure risks rather than

acute toxicity.
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GHS Classification Hazard Statement Implication for Researchers

Carcinogenicity, Category 2[4]

[6]

H351: Suspected of causing

cancer.[4][6]

Long-term or repeated

exposure, even at low levels,

could pose a carcinogenic risk.

This necessitates stringent

engineering controls and PPE

to minimize any possibility of

inhalation or skin contact.

Reproductive Toxicity,

Category 2[4][6]

H361: Suspected of damaging

fertility or the unborn child.[4]

Personnel of reproductive age

should be fully aware of these

risks. Workflows must be

designed to prevent any

systemic absorption.

STOT RE, Category 2[4][6]

H373: May cause damage to

organs through prolonged or

repeated exposure.[4]

This classification highlights

the cumulative risk. It

reinforces the need for

consistent adherence to safety

protocols over the entire

duration of a project.

Aquatic Hazard, Chronic 2[4]

[6]

H411: Toxic to aquatic life with

long lasting effects.[4][6]

Proper disposal is not just a

laboratory safety issue but an

environmental responsibility.

Waste streams must be strictly

segregated and disposed of as

hazardous chemical waste.

Signal Word:Warning[4]

The causality behind these classifications is linked to the compound's biological activity as a

steroid derivative. Interference with hormonal pathways can lead to downstream effects on cell

regulation and development, which is the mechanistic basis for the carcinogenicity and

reproductive toxicity concerns.
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Exposure Control and Personal Protective
Equipment (PPE)
A self-validating safety system relies on a multi-layered approach where engineering controls

are the primary barrier, and PPE serves as the essential final barrier. Given the powdered

nature of the solid and its hazard profile, mitigating dust formation is the highest priority.[6][9]

Engineering Controls
Ventilation: All handling of solid Canrenone-D7 must occur in a well-ventilated area.[6] For

weighing and preparing solutions, a certified chemical fume hood or a powder containment

hood is mandatory. This is a non-negotiable control to prevent inhalation of fine particulates.

Electrostatic Discharge: Use non-sparking tools and ensure proper grounding to prevent fire

caused by electrostatic discharge, particularly when handling larger quantities of the powder.

[6]

Personal Protective Equipment (PPE)
The selection of PPE is dictated by the GHS hazards. The goal is to prevent all routes of

exposure: inhalation, dermal, and ocular.

Hand Protection: Wear chemical-impermeable gloves (e.g., nitrile).[6]

Eye Protection: Tightly fitting safety goggles with side-shields are required to protect against

airborne particles.[6]

Respiratory Protection: When dusts are generated, a respirator is necessary. A NIOSH-

approved P3 filter is recommended for particulates.

Body Protection: A lab coat or fire/flame-resistant and impervious clothing should be worn to

prevent skin contact.[6]

The following diagram illustrates the workflow for safely handling Canrenone-D7 in a laboratory

setting.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.chemicalbook.com/msds/canrenone.pdf
https://www.spectrumchemical.com/media/sds/SP320_AGHS.pdf
https://www.chemicalbook.com/msds/canrenone.pdf
https://www.chemicalbook.com/msds/canrenone.pdf
https://www.chemicalbook.com/msds/canrenone.pdf
https://www.chemicalbook.com/msds/canrenone.pdf
https://www.chemicalbook.com/msds/canrenone.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1165250?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation Phase Handling Phase Cleanup & Disposal Phase

Verify Fume Hood
Certification

Don Appropriate PPE
(Gloves, Goggles, Coat, Respirator)

Assemble Non-Sparking
Tools & Containment

Weigh Solid Compound
Inside Fume Hood

Begin Handling Prepare Solution or
Aliquot Compound

Securely Seal
Primary Container

Wipe Down Surfaces
with Appropriate Solvent

Proceed to Cleanup Collect All Waste
(PPE, Wipes, Tips)

Dispose in Labeled
Hazardous Waste Container

Click to download full resolution via product page

Caption: Safe Handling Workflow for Potent Compounds.

Accidental Release and First Aid Measures
Preparedness is key to mitigating the impact of an accidental release or exposure.

Accidental Release Measures
Evacuate: Keep unnecessary personnel away from the spill area.[6]

Ventilate: Ensure the area is well-ventilated.

Contain: Prevent further spillage or leakage if it is safe to do so. Do not let the chemical enter

drains.[6]

Clean-up:

Avoid generating dust.[3][6] Use dry clean-up procedures.[3]

Gently sweep or vacuum the material.

Collect the spilled material and place it in a suitable, closed, and labeled container for

disposal.[6]

All materials used for cleanup should be treated as hazardous waste.

First Aid Protocols
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Exposure Route First Aid Protocol Rationale

Inhalation

Move the person to fresh air. If

symptoms persist, consult a

physician.[8][10]

Removes the individual from

the source of exposure.

Medical consultation is

necessary to assess

respiratory effects.

Skin Contact

Take off immediately all

contaminated clothing. Rinse

skin with water/shower.

Consult a physician.[8]

Rapid decontamination

minimizes dermal absorption of

the compound.

Eye Contact

Rinse opened eye for several

minutes under running water.

Call an ophthalmologist.[10]

Immediate and thorough

irrigation is critical to remove

particles and prevent eye

damage.

Ingestion

Rinse mouth with water.

Immediately make the victim

drink water (two glasses at

most). Consult a physician.[8]

Dilution may help reduce the

concentration in the stomach.

Do not induce vomiting.

Medical evaluation is crucial

due to potential systemic

effects.

Storage and Stability
Proper storage is essential for maintaining the integrity of the compound and ensuring

laboratory safety.

Conditions: Store in a cool, dry, well-ventilated area in the original, tightly sealed container.[3]

Many suppliers recommend storage at -20°C.[8]

Incompatibilities: Avoid strong bases and oxidizing agents.[3]

Stability: The product is considered chemically stable under standard ambient conditions.[3]

Toxicological and Ecological Profile
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While specific toxicological studies on the deuterated form are not available, the data for

Canrenone is the authoritative guide.

Acute Toxicity: The oral LD50 in rats is reported as >5000 mg/kg, indicating low acute

toxicity.[3] However, accidental ingestion may still be harmful.[3]

Chronic Effects: The primary concerns are the long-term effects previously identified:

suspected carcinogen and reproductive toxicant.[4][6] Large doses can produce fluid and

electrolyte imbalance.[3]

Ecological Toxicity: Canrenone is toxic to aquatic organisms, and discharge into the

environment must be avoided.[3][6] This reinforces the need for proper hazardous waste

disposal procedures and prohibits drain disposal.[6][8]

Disposal Considerations
All waste containing Canrenone-D7 must be treated as hazardous.

Segregation: Do not mix with other waste.

Containers: Leave chemicals in their original containers if possible, or use designated,

sealed, and clearly labeled hazardous waste containers.

Procedure: Dispose of contents/container to an approved waste disposal plant in accordance

with local, state, and federal regulations.[9]

By adhering to the principles and protocols outlined in this guide, researchers can handle

Canrenone-D7 with the high degree of caution it warrants, ensuring both personal safety and

the integrity of their scientific work.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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